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Compound of Interest
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Cat. No.: B1294287

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorocyclohexane (CeH11F) is a saturated cyclic monofluorinated alkane of significant
interest in medicinal chemistry and materials science. The introduction of a single fluorine atom
onto the cyclohexane ring imparts unique physicochemical properties, including altered
lipophilicity, metabolic stability, and conformational behavior, without drastically increasing
molecular size. This technical guide provides a comprehensive overview of the chemical
structure, properties, conformational analysis, synthesis, and reactivity of fluorocyclohexane,
intended to serve as a core resource for researchers in drug development and organic
synthesis. All quantitative data are summarized in structured tables, and key experimental
protocols are detailed.

Chemical Structure and Identification

Fluorocyclohexane consists of a six-membered cyclohexane ring where one hydrogen atom
is substituted by a fluorine atom. Its fundamental structural and identification details are
summarized below.
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Identifier Value

Chemical Formula CeH11F[1]

Molecular Weight 102.15 g/mol [1]

CAS Number 372-46-3[1]

IUPAC Name Fluorocyclohexane[1]

Synonyms Cyclohexyl fluoride[1]

SMILES C1CCC(CCL)F[1]

InChl Key GOBGVVAHHOUMDK-UHFFFAOYSA-NJ[1]

Physicochemical Properties

Fluorocyclohexane is a colorless, flammable liquid at room temperature.[1] Its key physical
and chemical properties are detailed in the table below, providing essential data for handling,
purification, and experimental design.

Property Value
Appearance Colorless liquid[1]
Melting Point 13 °C (286 K)[1]
Boiling Point 103 °C (376 K)[1]
Density 0.928 g/mL[1]
Flash Point 5°C (278 K)[1]
Solubility in Water Insoluble[1]
Refractive Index (n20/D) 1.415

Conformational Analysis

Like cyclohexane, fluorocyclohexane exists predominantly in a chair conformation, which
undergoes rapid ring inversion at room temperature. This process results in an equilibrium
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between two chair conformers, where the fluorine substituent is either in an axial or an
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Fluorocyclohexane:
Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294287#fluorocyclohexane-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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